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Compound of Interest

Compound Name: 1,5-Hexanediol

Cat. No.: B1582509

Introduction

1,5-Hexanediol (CAS No: 928-40-5) is an aliphatic alcohol utilized as an intermediate in
various chemical syntheses.[1][2] For researchers, scientists, and drug development
professionals, a comprehensive understanding of its safety profile and handling requirements is
paramount to ensure a safe laboratory environment. This guide provides an in-depth overview
of the safety data, handling precautions, and emergency procedures for 1,5-Hexanediol,
compiled from safety data sheets and chemical databases.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,5-Hexanediol is presented below.
This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source
CAS Number 928-40-5 [1]
Molecular Formula CeH1402 [1][3]
Molecular Weight 118.17 g/mol [1]
Synonyms hexane-1,5-diol [11[3]
Appearance Liquid [4]
Density 0.981 g/mL at 25 °C [4]
Boiling Point 89-91 °C at 0.5 mmHg [4]
Flash Point 113 °C (235.4 °F) - closed cup [41[5]

Refractive Index

n20/D 1.451

[4]

Hazard Identification and Classification

1,5-Hexanediol is classified as a hazardous substance according to the Globally Harmonized

System (GHS).[1] It is crucial to be aware of these hazards to implement appropriate safety

measures.

GHS Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Summary of Hazards:

¢ Signal Word: Warning[4][5]

e Hazard Pictogram: GHS07 (Exclamation Mark)[5]
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e Primary Hazards: The main risks associated with 1,5-Hexanediol are irritation to the skin,
eyes, and respiratory system.[1][4][5]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize exposure and
ensure chemical stability.

Handling Procedures:

Avoid all personal contact, including inhalation of vapors or mists.[6][7]

e Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[6]18]

e Prevent concentration in hollows and sumps.[7]

 When handling, do not eat, drink, or smoke.[7]

e Wash hands and face thoroughly after handling.[6]

e Avoid contact with incompatible materials.[7]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[6]

Keep containers tightly closed to prevent leakage.[6]

Containers that have been opened must be carefully resealed and kept upright.[6]

The designated storage class for this combustible liquid is Class 10.[4][5]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are the primary barriers to chemical
exposure.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1582509?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Hexanediol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/198188
https://www.sigmaaldrich.com/HK/zh/product/aldrich/198188
http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
https://datasheets.scbt.com/sc-237688.pdf
http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-safety-and-handling-of-1-5-hexadiene-3-4-diol-in-chemical-operations-si
https://datasheets.scbt.com/sc-237688.pdf
https://datasheets.scbt.com/sc-237688.pdf
http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
https://datasheets.scbt.com/sc-237688.pdf
http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/198188
https://www.sigmaaldrich.com/HK/zh/product/aldrich/198188
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Engineering Controls:

¢ Ventilation: Use a closed system or local exhaust ventilation to prevent direct exposure to
vapors or mists.[9]

o Safety Stations: Ensure that safety showers and eyewash stations are installed and readily
accessible near the workstation.

Personal Protective Equipment: The following table outlines the recommended PPE for
handling 1,5-Hexanediol.

Protection Type Specification Source

Safety glasses with side-
) shields conforming to EN166
Eye/Face Protection [41[6]
or NIOSH-approved

eyeshields.

Chemical-resistant gloves
) ] (inspect before use). Protective
Skin Protection ) ) [6]1[8]
clothing to prevent skin

contact.

For operations generating
vapor/mist, use a
) ) NIOSH/MSHA-approved
Respiratory Protection ] ] ] [4]
respirator with an appropriate
filter, such as a type ABEK

(EN14387) respirator filter.

Emergency Procedures

In the event of an emergency, prompt and correct action is critical. The following sections and
diagrams outline the necessary steps for first aid and spill response.

First-Aid Measures

The workflow below details the immediate actions to take following an exposure incident.
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Exposure Event

Exposure Occurs

Triage
/"
Eye Skin Inhalation Ingg¢stion
First-Aid Actions
A \
Immediately flush eyes with Immediately remove all . ) )
plenty of water for at least 15 minutes. contaminated clothing. Move person to fresh air. Rinse mouth with water.
\ 4 Y \ 4 \ 4
_Remove contact lenses, Flush skin th. p'e”?y of water Keep patient warm and rested. DO NOT induce vomiting.
if present and easy to do. (and soap if available).
\ 4 \ 4 \ 4 \ 4
Seek immediate medical attention. Seek medical attention If not breathing, give arificial respiration. Call a POISON CENTER or doctor.
in event of irritation. Seek medical attention.

Click to download full resolution via product page

Caption: First-Aid Protocol for 1,5-Hexanediol Exposure.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[6] Check for
and remove any contact lenses if it is easy to do so.[6] Continue rinsing and seek medical
attention.[6]

o Skin Contact: Immediately flush the skin with plenty of water and remove all contaminated
clothing, including footwear.[6][7] Cover the irritated skin with an emollient.[6] If irritation
persists, seek medical attention.[7]

 Inhalation: If fumes are inhaled, remove the victim from the contaminated area to fresh air.[7]
Lay the patient down and keep them warm and rested.[7] If breathing is difficult or stops,
provide artificial respiration and seek immediate medical attention.[10]

 Ingestion: If swallowed, do NOT induce vomiting.[11] Rinse the mouth with water and call a
POISON CENTER or doctor for advice.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6][10]

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[6]

o Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective clothing.[6][10]

Accidental Release Measures

The following workflow provides a logical sequence of actions for responding to a spill.
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Initial Response

Spill Detected

Evacuate personnel to safe areas.
Ensure adequate ventilation.

\ 4
Wear appropriate PPE:
Gloves, Goggles, Respirator,
Protective Clothing

Containmer‘w; & Cleanup

Prevent entry into drains
and waterways.

Y
Contain and absorb spill with
inert material (sand, earth,
vermiculite).

Y

Collect absorbed material into
suitable, closed, labeled
containers for disposal.

Steps
Y

Dispose of as hazardous waste
in accordance with local regulations.

Clean and decontaminate
the spill area.

Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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